2-amino-N-benzyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-benzyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H22N2OS/c1-2-12-8-9-14-15(10-12)22-17(19)16(14)18(21)20-11-13-6-4-3-5-7-13/h3-7,12H,2,8-11,19H2,1H3,(H,20,21)
• InChI Key: IMIROUDBLMXGHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)NCC3=CC=CC=C3)N
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

2-amino-N-benzyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (2-ABT) is a synthetic compound with potential applications in the field of medicinal chemistry. It is a derivative of benzothiophene, a heterocyclic aromatic compound found in a variety of natural products. 2-ABT has shown promise in the fields of drug discovery and development, as well as in laboratory experiments.

Scientific Research Applications

Synthesis and Derivative Formation

Research has focused on the synthesis and formation of various derivatives from compounds related to 2-amino-N-benzyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. For example, Sauter et al. (1976) described the preparation of such compounds by acylation, followed by the introduction of a basic substituent (Sauter, Stanetty, Potužak, & Baradar, 1976). Another study by Vasu et al. (2005) highlighted the synthesis of thiophene-3-carboxamide derivatives showing antibacterial and antifungal activities, emphasizing their biological relevance (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Biological Activity and Pharmacological Potential

Chiriapkin et al. (2021) focused on the synthesis and analysis of azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, noting their potential cytostatic, antitubercular, and anti-inflammatory activities. This study emphasizes the importance of these compounds in medical chemistry and pharmaceutical science (Chiriapkin, Kodonidi, & Larsky, 2021). Similarly, Narayana et al. (2006) reported the synthesis of derivatives with promising antibacterial, antifungal, and anti-inflammatory activities (Narayana, Ashalatha, Raj, & Kumari, 2006).

Advanced Synthesis Techniques and Characterization

Recent research by Spoorthy et al. (2021) involved the synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds, demonstrating the ongoing interest in exploring the broad applications of these molecules in the field of drug discovery (Spoorthy, Kumar, Rani, & Ravindranath, 2021).